N-(3,3-diphenylpropyl)-3-(2-oxo-1,3-benzoxazol-3-yl)propanamide
Description
N-(3,3-diphenylpropyl)-3-(2-oxo-1,3-benzoxazol-3-yl)propanamide, also known as DPA, is a chemical compound that has gained attention in the scientific community due to its potential applications in biomedical research. DPA is a small molecule that can easily penetrate cellular membranes, making it a useful tool for studying various biological processes.
Scientific Research Applications
Synthesis and Biological Activity
The synthesis of compounds with similar structures to N-(3,3-diphenylpropyl)-3-(2-oxo-1,3-benzoxazol-3-yl)propanamide has been explored, revealing their potential biological activities. For example, the study by Önkol et al. (2004) discusses the synthesis of (5-chloro-2(3H)-benzoxazolon-3-yl)propanamide derivatives and their antinociceptive activities, suggesting a possible pain management application for related compounds (Önkol, Şahin, Yıldırım, Erol, & Ito, 2004). Similarly, studies on 3,4-diphenyl-1H-pyrazole-1-propanamine antidepressants by Bailey et al. (1985) highlight the synthesis and potential antidepressant effects of compounds with a diphenylpropyl moiety, indicating the relevance of such structures in psychiatric medication research (Bailey, Hansen, Hlavac, Baizman, Pearl, Defelice, & Feigenson, 1985).
Anticancer Research
The exploration of similar compounds in anticancer research is also noteworthy. Al-Suwaidan et al. (2016) synthesized novel 3-benzyl-4(3H)quinazolinone analogues and evaluated their in vitro antitumor activity, demonstrating the potential of such structures in cancer therapy (Al-Suwaidan, Abdel-Aziz, Shawer, Ayyad, Alanazi, El-Morsy, Mohamed, Abdel-Aziz, El-Sayed, & El-Azab, 2016). These findings suggest that N-(3,3-diphenylpropyl)-3-(2-oxo-1,3-benzoxazol-3-yl)propanamide could be a candidate for further investigation in oncological research.
Inhibition of Matrix Metalloproteinases (MMPs)
Incerti et al. (2018) designed and synthesized compounds to verify their effectiveness in affecting the inflammatory/oxidative process, specifically targeting MMP inhibition. This research highlights the potential application of related compounds in studying tissue damage and wound healing processes (Incerti, Crascí, Vicini, Aki, Yalcin, Ertan-Bolelli, Cardile, Graziano, & Panico, 2018). The structure and activity relationship explored in these studies provide a foundation for considering N-(3,3-diphenylpropyl)-3-(2-oxo-1,3-benzoxazol-3-yl)propanamide in similar research contexts.
properties
IUPAC Name |
N-(3,3-diphenylpropyl)-3-(2-oxo-1,3-benzoxazol-3-yl)propanamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H24N2O3/c28-24(16-18-27-22-13-7-8-14-23(22)30-25(27)29)26-17-15-21(19-9-3-1-4-10-19)20-11-5-2-6-12-20/h1-14,21H,15-18H2,(H,26,28) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YUOKGOPLNBQMDZ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C(CCNC(=O)CCN2C3=CC=CC=C3OC2=O)C4=CC=CC=C4 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H24N2O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
400.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(3,3-diphenylpropyl)-3-(2-oxo-1,3-benzoxazol-3-yl)propanamide | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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